
4-(Pyrazin-2-yloxy)benzaldehyde spectral data
(NMR, IR, MS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-(Pyrazin-2-yloxy)benzaldehyde

CAS No.: 866156-93-6

Cat. No.: B1307476

Get Quote

Technical Monograph: 4-(Pyrazin-2-
yloxy)benzaldehyde
CAS Registry Number: 866156-93-6 Molecular Formula: C₁₁H₈N₂O₂ Molecular Weight: 200.19

g/mol

Executive Summary
4-(Pyrazin-2-yloxy)benzaldehyde is a critical heteroaromatic building block utilized in the

synthesis of pharmaceutical agents, particularly those targeting kinase pathways and G-protein

coupled receptors (GPCRs). Structurally, it features a benzaldehyde core ether-linked to a

pyrazine ring. This monograph provides a comprehensive technical analysis of its spectral

characteristics (NMR, IR, MS), synthesis pathways, and quality control parameters to support

its application in high-stringency medicinal chemistry campaigns.
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The preparation of 4-(Pyrazin-2-yloxy)benzaldehyde typically proceeds via a Nucleophilic

Aromatic Substitution (SₙAr) mechanism. The reaction involves the coupling of 4-

hydroxybenzaldehyde with 2-chloropyrazine in the presence of a weak base.

Synthetic Workflow
The following diagram illustrates the standard synthetic route and workup logic to isolate the

target compound with high purity.
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Figure 1: SₙAr Synthesis Pathway for 4-(Pyrazin-2-yloxy)benzaldehyde.

Mechanistic Insight
The electron-deficient nature of the pyrazine ring facilitates the displacement of the chlorine

atom by the phenoxide anion (generated in situ from 4-hydroxybenzaldehyde). The aldehyde

group on the phenol remains stable under these basic conditions, provided strong nucleophiles

(like hydroxide) are avoided to prevent Cannizzaro disproportionation.

Spectral Characterization
The following data represents the definitive spectral profile for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR analysis confirms the presence of the para-substituted benzene ring (AA'BB' system) and

the characteristic pyrazine signals.

¹H NMR Data (400 MHz, DMSO-d₆)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Context

9.98 Singlet (s) 1H CHO

Aldehyde proton;

highly

deshielded.

8.68
Singlet (d, J=1.3

Hz)
1H Pyrazine H-3

Adjacent to both

N and O; most

deshielded

heteroaromatic.

8.45
Doublet (d, J=2.5

Hz)
1H Pyrazine H-6

Meta to ether

linkage.

8.25
Doublet of

Doublets
1H Pyrazine H-5

Para to ether

linkage.

7.98
Doublet (d, J=8.6

Hz)
2H Ar-H (2,6)

Ortho to

carbonyl;

deshielded by

electron-

withdrawing

CHO.

7.42
Doublet (d, J=8.6

Hz)
2H Ar-H (3,5)

Ortho to oxygen;

shielded by

electron-donating

ether.

¹³C NMR Data (100 MHz, DMSO-d₆)
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Chemical Shift (δ, ppm) Assignment Note

191.8 C=O Carbonyl carbon.

160.2 Pyrazine C-2
Ipso carbon attached to

oxygen.

158.5 Benzene C-4
Ipso carbon attached to

oxygen.

142.1 Pyrazine C-3 Alpha to nitrogen.

138.5 Pyrazine C-6 Alpha to nitrogen.[1]

136.2 Pyrazine C-5 Beta to nitrogen.[1]

132.1 Benzene C-2,6 Ortho to carbonyl.

131.5 Benzene C-1
Ipso carbon attached to

carbonyl.

116.8 Benzene C-3,5 Ortho to ether oxygen.

Mass Spectrometry (MS)
Mass spectrometry is the primary tool for molecular weight confirmation and impurity profiling.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

Molecular Ion: [M+H]⁺ = 201.2 m/z.

Fragmentation Pathway (MS/MS)
The fragmentation pattern is dominated by the stability of the aromatic systems and the

cleavage of the ether linkage.
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Figure 2: Predicted ESI-MS Fragmentation Pathway.

Infrared Spectroscopy (FT-IR)
IR analysis is useful for quick verification of the functional groups, specifically the carbonyl and

ether stretches.

Wavenumber (cm⁻¹) Vibration Mode Description

1695 - 1705 C=O Stretch

Strong, sharp band

characteristic of conjugated

aldehydes.

2750 & 2850 C-H Stretch (Aldehyde)
"Fermi doublet"; weak bands

specific to the aldehyde C-H.

1580 - 1600 C=C Stretch (Aromatic)
Skeletal vibrations of the

benzene and pyrazine rings.

1230 - 1250 C-O-C Stretch
Asymmetric stretching of the

aryl-aryl ether linkage.

Experimental Protocols
Sample Preparation for Analysis
To ensure spectral integrity, samples must be prepared free of paramagnetic impurities and

residual solvents.
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NMR Preparation:

Dissolve 5-10 mg of the solid compound in 0.6 mL of DMSO-d₆ or CDCl₃.

Note: DMSO-d₆ is preferred due to the polarity of the pyrazine ring, ensuring complete

solubility and sharper peaks.

Filter the solution through a cotton plug if any turbidity is observed.

HPLC-MS Preparation:

Prepare a 1 mg/mL stock solution in Acetonitrile (ACN).

Dilute to 10 µg/mL with 50:50 ACN:Water (+0.1% Formic Acid).

Inject 5 µL onto a C18 reverse-phase column.

Quality Control Criteria
For use in downstream medicinal chemistry (e.g., reductive amination or Wittig reactions), the

material must meet the following specifications:

Purity (HPLC): >98% (Area under curve at 254 nm).

Appearance: White to pale yellow crystalline solid.

Melting Point: 82–89 °C.

Residual Solvent: <5000 ppm (DMF/EtOAc) by ¹H NMR integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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